Cas no 159144-94-2 (3(2H)-Thiophenone,5-acetyldihydro-)

• Product Name: 3(2H)-Thiophenone,5-acetyldihydro-
• CAS No: 159144-94-2
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 109120
• Update Time: 2024-01-24

3(2H)-Thiophenone,5-acetyldihydro- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Thiophenone,5-acetyldihydro-
• 5-acetylthiolan-3-one
• 3(2H)-Thiophenone, 5-acetyldihydro- (9CI)
• 3(2H)-Thiophenone, 5-acetyldihydro-

• Inchi： 1S/C6H8O2S/c1-4(7)6-2-5(8)3-9-6/h6H,2-3H2,1H3
• InChI Key： MIQHQAJETQTXNW-UHFFFAOYSA-N
• SMILES： C1SC(C(C)=O)CC1=O

Computed Properties

• Exact Mass: 144.02454
• Monoisotopic Mass: 144.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2

Experimental Properties

• PSA: 34.14